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The designation "BC264" is associated with multiple investigational therapies across distinct
and unrelated fields of medical research. This guide provides a detailed, evidence-based
comparison of each of these therapies against existing treatments for their respective target
indications. The information is tailored for researchers, scientists, and drug development
professionals, with a focus on quantitative data, experimental methodologies, and the
underlying biological pathways.

BCD-264: A Biosimilar to Daratumumab for
Relapsed/Refractory Multiple Myeloma

BCD-264 is being developed as a biosimilar to the monoclonal antibody Darzalex®
(daratumumab).[1] A biosimilar is a biological product that is highly similar to and has no
clinically meaningful differences from an existing FDA-approved reference product. As such,
BCD-264 is expected to replicate the therapeutic effects of daratumumab.

Advantages Over Existing Therapies: The primary advantage of a biosimilar like BCD-264 lies
in its potential to increase market competition and reduce healthcare costs, thereby improving
patient access to treatment.[2] The clinical advantages are expected to be comparable to the
reference product, daratumumab.
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Mechanism of Action: Targeting CD38

Both BCD-264 and daratumumab are human IgGk monoclonal antibodies that target CD38, a
protein highly expressed on the surface of multiple myeloma cells.[3][4][5] The binding of the
antibody to CD38 leads to cancer cell death through several mechanisms:[3][4]

o Complement-Dependent Cytotoxicity (CDC): The antibody activates the complement system,
leading to the formation of a membrane attack complex that lyses the myeloma cell.[3]

o Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC): Immune cells, such as natural killer
(NK) cells, are recruited to the antibody-coated myeloma cell and release cytotoxic granules,
inducing cell death.[3]

e Antibody-Dependent Cellular Phagocytosis (ADCP): Macrophages recognize and engulf the
antibody-coated myeloma cells.[4]

« Induction of Apoptosis: The antibody can directly trigger programmed cell death.[4]

o Immunomodulatory Effects: The antibody can also eliminate CD38-positive
immunosuppressive cells, enhancing the patient's own anti-tumor immune response.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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